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Compound of Interest

Compound Name: BLT-1

Cat. No.: B7783320

Get Quote

Ensuring the safe and environmentally responsible disposal of chemical reagents is a critical

component of laboratory safety and operational excellence. This guide provides essential

information and step-by-step procedures for the proper disposal of BLT-1, a specific inhibitor of

the SR-BI mediated lipid transfer. Adherence to these protocols is vital to mitigate risks to

personnel and the environment.

Hazard and Safety Overview
BLT-1 (CAS No. 321673-30-7) is classified as harmful if swallowed and very toxic to aquatic life

with long-lasting effects[1]. Therefore, it is imperative to prevent its release into the

environment. All disposal procedures must comply with local, state, and federal regulations for

hazardous waste.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and identifying information

for BLT-1.
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Property Value Source

CAS Number 321673-30-7 [1]

Molecular Formula C₁₂H₂₃N₃S [1]

Molecular Weight 241.396 g/mol [1]

GHS Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[1]

GHS Precautionary Statement

(Disposal)

P501: Dispose of contents/

container to an approved

waste disposal plant

[1]

Experimental Protocol: BLT-1 Disposal Procedure
This protocol outlines the necessary steps for the safe disposal of BLT-1 from a laboratory

setting.

1.0 Personal Protective Equipment (PPE)

Before handling BLT-1, ensure appropriate PPE is worn, including:

Safety goggles with side-shields

Chemical-resistant gloves (e.g., nitrile)

Impervious laboratory coat or clothing[1]

2.0 Waste Segregation and Collection

Solid Waste:

Collect all solid BLT-1 waste, including contaminated consumables (e.g., weighing paper,

pipette tips, gloves), in a designated, clearly labeled, and sealed hazardous waste

container.
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The container should be made of a material compatible with the chemical.

Liquid Waste:

Collect solutions containing BLT-1 in a dedicated, sealed, and clearly labeled hazardous

waste container.

Avoid mixing with other chemical waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Labeling:

Label the hazardous waste container with "Hazardous Waste," the full chemical name

"BLT-1," the CAS number (321673-30-7), and the associated hazards (Harmful, Toxic to

Aquatic Life).

3.0 Spill Management

In the event of a spill, collect the spillage to prevent it from entering drains or waterways[1].

For solid spills, carefully sweep or vacuum the material into the designated hazardous waste

container.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in the hazardous waste container.

4.0 Final Disposal

The primary disposal method for BLT-1 is through an approved waste disposal plant[1].

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste container.

Do not dispose of BLT-1 down the drain or in regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of BLT-1.
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Caption: Logical workflow for the proper disposal of BLT-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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